Stannane, tetrachloro-, pentahydrate
Cat. No. B167670
M. Wt: 350.6 g/mol
InChI Key: KHMOASUYFVRATF-UHFFFAOYSA-J
Attention: For research use only. Not for human or veterinary use.
Patent
US05565144
Procedure details
Approximately 2000 ml of distilled water was heated to about 80 degrees C. A solution of SnCl4.5H2O in 500 ml of distilled water, 0.445 g SnO2 /ml was prepared. Approximately 7.5 g of P2O5 was dissolved in 63 ml of concentrated HCl, then an additional 31 ml of HCl was added. About 125 ml of concentrated HCl was added to the SnCl4 solution. The SnCl4 and P2O5 solutions were mixed together in a beaker.
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[O:1]=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O.[Cl:15][Sn:16]([Cl:19])([Cl:18])[Cl:17]>O.Cl>[Sn:16]([Cl:19])([Cl:18])([Cl:17])[Cl:15].[OH2:1].[OH2:1].[OH2:1].[OH2:1].[OH2:1] |f:4.5.6.7.8.9|
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Inputs
Step One
|
Name
|
|
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Quantity
|
500 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
2000 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Three
Step Four
|
Name
|
SnCl4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Sn](Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
|
Step Five
|
Name
|
SnCl4
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Sn](Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Step Six
|
Name
|
|
|
Quantity
|
31 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl.O.O.O.O.O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.445 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
